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Compound of Interest

Compound Name: Digitalose

Cat. No.: B1209599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the development of therapeutic

agents based on Digitalose, a deoxy sugar that is a component of various cardiac glycosides.

The information provided covers the synthesis, in vitro and in vivo evaluation, and mechanistic

understanding of Digitalose-containing compounds, with a focus on their potential as

anticancer agents.

Introduction to Digitalose and its Therapeutic
Potential
Digitalose is a 6-deoxy-3-O-methyl-D-galactose that forms the glycone (sugar) part of several

naturally occurring cardiac glycosides, such as thevetin and emicymarin.[1] While the steroidal

aglycone has long been considered the primary pharmacophore of cardiac glycosides, the

sugar moiety plays a crucial role in the potency and pharmacokinetic properties of these

compounds.[2] Modifications to the sugar portion of cardiac glycosides can significantly impact

their biological activity, offering a promising avenue for the development of novel therapeutics

with improved efficacy and reduced toxicity.[3][4]

Recent research has highlighted the potential of cardiac glycosides as anticancer agents.[5][6]

These compounds exert their cytotoxic effects primarily through the inhibition of the Na+/K+-

ATPase, a transmembrane protein responsible for maintaining ion gradients across the cell

membrane.[7][8] Inhibition of this pump leads to a cascade of intracellular signaling events that
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can induce apoptosis and inhibit cell proliferation in cancer cells.[3][9] The development of

Digitalose-based therapeutic agents, therefore, focuses on synthesizing novel glycosides and

evaluating their potential to modulate Na+/K+-ATPase-mediated signaling pathways for cancer

therapy.

Synthesis of Digitalose-Based Glycosides: An
Experimental Workflow
The synthesis of novel Digitalose-based therapeutic agents is a key step in the drug discovery

process. A general workflow involves the chemical or enzymatic glycosylation of a selected

aglycone with a Digitalose donor, followed by purification and characterization of the resulting

glycoside. Subsequent screening for biological activity then informs the next round of synthesis

and optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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